Cas no 2229314-66-1 (Methyl 2-amino-4-(2,4-dichlorophenyl)benzoate)

• Product Name: Methyl 2-amino-4-(2,4-dichlorophenyl)benzoate
• CAS No: 2229314-66-1
• MF: C₁₄H₁₁Cl₂NO₂
• MW: 296.148641824722
• CID: 5903831
• PubChem ID: 146486500
• Update Time: 2025-10-05

Methyl 2-amino-4-(2,4-dichlorophenyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-(2,4-dichlorophenyl)benzoate
• [1,1'-Biphenyl]-4-carboxylic acid, 3-amino-2',4'-dichloro-, methyl ester
• SCHEMBL21857090
• EN300-703961
• methyl 3-amino-2',4'-dichloro-[1,1'-biphenyl]-4-carboxylate
• 2229314-66-1
• A1-30285

• Inchi： 1S/C14H11Cl2NO2/c1-19-14(18)11-4-2-8(6-13(11)17)10-5-3-9(15)7-12(10)16/h2-7H,17H2,1H3
• InChI Key： DNGWMPNDGIMCCQ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Cl)C=C2Cl)=CC=C(C(OC)=O)C(N)=C1

Computed Properties

• Exact Mass: 295.0166840g/mol
• Monoisotopic Mass: 295.0166840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.353±0.06 g/cm3(Predicted)
• Boiling Point: 428.8±45.0 °C(Predicted)
• pka: 1.60±0.10(Predicted)

Additional information on Methyl 2-amino-4-(2,4-dichlorophenyl)benzoate

Comprehensive Overview of Methyl 2-amino-4-(2,4-dichlorophenyl)benzoate (CAS No. 2229314-66-1)

Methyl 2-amino-4-(2,4-dichlorophenyl)benzoate is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 2,4-dichlorophenyl group and an amino substituent, makes it a valuable intermediate in synthetic chemistry. The compound's CAS number 2229314-66-1 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

In recent years, the demand for chlorinated aromatic compounds like Methyl 2-amino-4-(2,4-dichlorophenyl)benzoate has surged due to their role in developing novel crop protection agents and pharmaceutical intermediates. Researchers are particularly interested in its potential to modulate biological activity through structural modifications. The compound's ester functional group and electron-withdrawing chlorine atoms contribute to its reactivity, making it a versatile building block for heterocyclic synthesis.

The synthesis of CAS 2229314-66-1 typically involves multi-step reactions starting from commercially available dichlorobenzene derivatives. Advanced purification techniques such as column chromatography and recrystallization ensure high purity levels required for research applications. Analytical characterization using HPLC, NMR spectroscopy, and mass spectrometry confirms the compound's structural integrity, addressing growing concerns about chemical authenticity in the scientific community.

Environmental considerations surrounding chlorinated compounds have prompted investigations into the biodegradation pathways of Methyl 2-amino-4-(2,4-dichlorophenyl)benzoate. Recent studies explore microbial degradation as a potential remediation strategy, aligning with global interest in green chemistry principles. The compound's photostability and soil mobility characteristics are also under examination to assess its environmental footprint.

From a commercial perspective, 2229314-66-1 occupies a niche position in the fine chemicals market. Suppliers emphasize batch-to-batch consistency and custom synthesis capabilities to meet diverse research needs. The compound's pricing reflects the complexity of its synthesis and the specialized handling requirements for amino esters in industrial settings.

Emerging applications of Methyl 2-amino-4-(2,4-dichlorophenyl)benzoate in material science have attracted attention, particularly in the development of organic semiconductors and photoresponsive materials. The conjugated system in its molecular architecture shows promise for charge transport applications, coinciding with increased investment in organic electronics research worldwide.

Quality control protocols for CAS 2229314-66-1 have evolved to incorporate modern spectroscopic techniques and chromatographic methods. The pharmaceutical industry's stringent impurity profiling requirements have driven improvements in analytical methodologies for this compound. These developments address frequent queries from researchers about purity standards and storage stability of amino benzoate derivatives.

The intellectual property landscape surrounding 2,4-dichlorophenyl-containing compounds continues to expand, with several patents citing Methyl 2-amino-4-(2,4-dichlorophenyl)benzoate as a key intermediate. This reflects the compound's importance in drug discovery pipelines and its potential to address unmet medical needs through structure-activity relationship studies.

Future research directions for 2229314-66-1 may explore its utility in catalyzed cross-coupling reactions and as a precursor for fluorescent probes. The scientific community's growing interest in multifunctional building blocks positions this compound as a valuable asset for medicinal chemistry and chemical biology applications. Ongoing studies investigate its potential in enzyme inhibition and receptor modulation.

From a regulatory standpoint, proper safety data sheets and handling guidelines for Methyl 2-amino-4-(2,4-dichlorophenyl)benzoate are essential for laboratory personnel. While not classified as hazardous under standard protocols, appropriate personal protective equipment is recommended when working with this compound, reflecting broader industry trends toward responsible chemical management.

The global distribution network for CAS 2229314-66-1 has adapted to increasing demand from research institutions and contract manufacturing organizations. Logistics providers have developed specialized temperature-controlled shipping solutions for sensitive organic intermediates, ensuring product integrity during transportation. This infrastructure supports the compound's use in international collaborative research projects.

Analytical method development for Methyl 2-amino-4-(2,4-dichlorophenyl)benzoate remains an active area of research, with recent advances in UHPLC techniques and tandem mass spectrometry improving detection limits. These technological improvements respond to the scientific community's need for more sensitive quantification methods in complex matrices, particularly for metabolite identification studies.

In conclusion, 2229314-66-1 represents a chemically intriguing and commercially relevant compound with diverse applications across multiple scientific disciplines. Its continued study contributes to advancements in synthetic methodology, material science, and biological research, while addressing contemporary challenges in sustainable chemistry and analytical science.